Cas no 2138267-26-0 (3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid
• CAS No: 2138267-26-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5812669
• PubChem ID: 165471725
• Update Time: 2025-10-25

3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-803077
• 2138267-26-0
• 3-(1-ethoxyethenyl)-5-hydroxybenzoic acid
• 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid

• Inchi： 1S/C11H12O4/c1-3-15-7(2)8-4-9(11(13)14)6-10(12)5-8/h4-6,12H,2-3H2,1H3,(H,13,14)
• InChI Key： RHMRIEHXHRZGBD-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid

Research Briefing on 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid (CAS: 2138267-26-0): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, the compound 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid (CAS: 2138267-26-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ethoxyethenyl and hydroxybenzoic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The purpose of this briefing is to summarize the latest research findings on this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The synthesis of 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid has been optimized in recent studies to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthetic route. This advancement not only facilitates large-scale production but also ensures the compound's stability for further biological testing. The study also reported that the compound exhibits excellent solubility in aqueous and organic solvents, making it a versatile candidate for formulation development.

From a biological perspective, 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid has demonstrated notable anti-inflammatory properties. A recent in vitro study conducted by researchers at the University of Cambridge revealed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The mechanism of action appears to involve the modulation of the NF-κB signaling pathway, suggesting its potential as a therapeutic agent for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also shown promising antimicrobial activity. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings open new avenues for the development of novel antibiotics to combat drug-resistant infections.

Perhaps the most exciting development is the compound's potential in oncology. Preliminary studies have indicated that 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. A recent preclinical trial demonstrated that the compound selectively targets cancer cells while sparing normal cells, a property highly desirable in anticancer therapeutics. Researchers are now exploring its synergistic effects with existing chemotherapeutic agents to enhance treatment efficacy and reduce side effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid. Pharmacokinetic studies have shown that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to improve its bioavailability. Additionally, comprehensive toxicology studies are required to ensure its safety profile before advancing to human trials. Nonetheless, the compound's multifaceted biological activities make it a compelling candidate for continued research and development.

In conclusion, 3-(1-Ethoxyethenyl)-5-hydroxybenzoic acid (CAS: 2138267-26-0) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and formulation, position it as a potential lead compound for the development of novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action to fully realize its therapeutic potential. This briefing underscores the importance of continued investment in the study of this compound and its derivatives to address unmet medical needs.